N-(3,4-dimethylphenyl)-2-[2-ethoxy-4-(2-{3-nitrobenzoyl}carbohydrazonoyl)phenoxy]acetamide

• Molecular Formula: C26H26N4O6
• Molecular Weight: 490.5 g/mol
• IUPAC Name: N-[(Z)-[4-[2-(3,4-dimethylanilino)-2-oxoethoxy]-3-ethoxyphenyl]methylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C26H26N4O6/c1-4-35-24-13-19(15-27-29-26(32)20-6-5-7-22(14-20)30(33)34)9-11-23(24)36-16-25(31)28-21-10-8-17(2)18(3)12-21/h5-15H,4,16H2,1-3H3,(H,28,31)(H,29,32)/b27-15-
• InChI Key: SKHVWXLQPALWAS-DICXZTSXSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N\NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])OCC(=O)NC3=CC(=C(C=C3)C)C
• SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])OCC(=O)NC3=CC(=C(C=C3)C)C

Description

N-(3,4-dimethylphenyl)-2-[2-ethoxy-4-(2-{3-nitrobenzoyl}carbohydrazonoyl)phenoxy]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as C24H25N5O6 and has a molecular weight of 479.49 g/mol.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-[2-ethoxy-4-(2-{3-nitrobenzoyl}carbohydrazonoyl)phenoxy]acetamide involves the inhibition of the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-[2-ethoxy-4-(2-{3-nitrobenzoyl}carbohydrazonoyl)phenoxy]acetamide has been shown to have a range of biochemical and physiological effects. The compound has been shown to induce the production of reactive oxygen species (ROS) in cancer cells, which can lead to DNA damage and cell death. The compound has also been shown to inhibit the activity of various enzymes involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3,4-dimethylphenyl)-2-[2-ethoxy-4-(2-{3-nitrobenzoyl}carbohydrazonoyl)phenoxy]acetamide in lab experiments is its cytotoxic activity against various cancer cell lines. This makes it a promising compound for the development of new cancer therapies. However, one of the limitations of using this compound is its complex synthesis method, which requires careful handling of the reactants.

Future Directions

In the future, further research is needed to explore the potential applications of N-(3,4-dimethylphenyl)-2-[2-ethoxy-4-(2-{3-nitrobenzoyl}carbohydrazonoyl)phenoxy]acetamide in cancer research. This includes investigating the compound's efficacy in animal models and its potential for use in combination with other cancer therapies. Additionally, further research is needed to explore the compound's mechanism of action and its effects on normal cells.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-[2-ethoxy-4-(2-{3-nitrobenzoyl}carbohydrazonoyl)phenoxy]acetamide involves the reaction of 3,4-dimethylphenylhydrazine with ethyl 2-(3-nitrobenzoyl)acetate to form the intermediate product, which is then reacted with 2-ethoxy-4-(2-hydroxyphenylazo)phenol to obtain the final product. The synthesis of this compound is complex and requires careful handling of the reactants.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[2-ethoxy-4-(2-{3-nitrobenzoyl}carbohydrazonoyl)phenoxy]acetamide has potential applications in scientific research, particularly in the field of cancer research. The compound has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism.